Cas no 126087-49-8 (5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine)

• Product Name: 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine
• CAS No: 126087-49-8
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1040891
• PubChem ID: 28819646
• Update Time: 2025-10-29

5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8,9,10-Hexahydrocyclohepta[b]indol-2-amine
• 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine
• DTXSID20651694
• F2113-0270
• EN300-36620
• 126087-49-8
• G25172
• Z367654548
• BFA08749
• Cyclohept[b]indol-2-amine, 5,6,7,8,9,10-hexahydro-
• AKOS016005366

• Inchi： 1S/C13H16N2/c14-9-6-7-13-11(8-9)10-4-2-1-3-5-12(10)15-13/h6-8,15H,1-5,14H2
• InChI Key： BMBROKZHUIEBGU-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C2CCCCCC1=2)N

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 413.9±40.0 °C at 760 mmHg
• Flash Point: 233.4±14.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine

Introduction to 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine (CAS No. 126087-49-8)

5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine, identified by its Chemical Abstracts Service (CAS) number 126087-49-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative belongs to the indole family, characterized by a fused seven-membered cycloheptane ring with an indole moiety. The presence of multiple hydrogenated rings and an amine functional group at the 2-position imparts unique electronic and steric properties, making it a promising scaffold for drug discovery.

The compound’s structural framework suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Its indole core is particularly noteworthy, as indole derivatives are well-documented for their pharmacological activities across various therapeutic areas. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic stability of such compounds, facilitating the design of novel analogs with enhanced efficacy and reduced toxicity.

In the context of modern drug development, 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine has been explored as a precursor in synthesizing bioactive molecules targeting neurological disorders. The bicyclic system provides a rigid scaffold that can mimic natural product structures known to interact with neurotransmitter receptors. For instance, studies have highlighted its potential in developing ligands for serotonin receptors (5-HT receptors), which play a pivotal role in mood regulation and cognitive functions. The amine group at the 2-position offers a site for further functionalization, allowing chemists to introduce substituents that fine-tune pharmacokinetic profiles.

Recent publications have demonstrated the utility of this compound in preclinical studies aimed at identifying novel therapeutic agents for cancer. The indole scaffold is frequently associated with anti-proliferative effects due to its ability to interfere with key signaling pathways involved in cell growth and survival. Researchers have synthesized derivatives of 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine that exhibit inhibitory activity against kinases and other enzymes overexpressed in tumor cells. These findings underscore the compound’s potential as a lead molecule in oncology research.

The synthesis of 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine presents both challenges and opportunities for synthetic chemists. The construction of the fused ring system requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies such as transition-metal-catalyzed cyclizations and palladium-mediated cross-coupling reactions have been employed to achieve high yields and enantiopurity. These techniques not only enhance efficiency but also enable the introduction of complex substituents that may improve drug-like properties.

From a medicinal chemistry perspective, the amine functionality at the 2-position of 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine serves as a critical handle for structure-activity relationship (SAR) studies. By systematically modifying this group—such as introducing different alkyl or aryl substituents—researchers can investigate how these changes affect binding affinity and biological activity. Such explorations are essential for optimizing lead compounds into viable drug candidates. Computational tools like molecular dynamics simulations have been instrumental in predicting how these modifications will influence interactions with biological targets.

The pharmacokinetic behavior of 5H,6H,7H,8H,9H,10H-cyclohepta[b]indol-2-amine is another area of active investigation. Studies have examined its solubility profile and metabolic stability using high-throughput screening methods. These assessments are crucial for determining whether the compound can be formulated into an oral or injectable drug product with acceptable bioavailability and duration of action. Additionally， researchers have explored prodrug strategies to enhance its delivery across biological barriers.

In conclusion,5 H , 6 H , 7 H , 8 H , 9 H , 10 H - cyc lo he pt a [ b ] i nd ol - 2 - ami ne (CAS No . 126087 -49 -8 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique scaffold , combined with versatile functionalization possibilities , positions it as a valuable building block for developing novel therapeutics . As research continues to uncover new biological targets and synthetic methodologies , this indole derivative is likely to remain at the forefront of drug discovery efforts . The integration of experimental data with computational modeling will continue to drive innovation in optimizing its pharmacological properties .